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Compound of Interest

Compound Name: 2-(4-Methoxyphenyl)indol-3-one
Cat. No.: B10803026
Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]
[8][9]

2-(4-Methoxyphenyl)-3H-indol-3-one is a chromophoric molecule often encountered as an
intermediate in the oxidation of 2-arylindoles or as a scaffold in the synthesis of bioactive
alkaloids and fluorophores. Unlike its reduced indolin-3-one counterparts, this molecule
possesses a

double bond at the 2-position, creating a fully conjugated push-pull system between the
electron-donating methoxyphenyl group and the electron-withdrawing carbonyl at C3.

Key Structural Features[4][9][10][11]

¢ Core Scaffold:

-Indol-3-one (Indoleninone).

¢ Electronic System: Cross-conjugated system involving the indole benzene ring, the imine (

), the carbonyl (
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), and the 4-methoxyphenyl substituent.
e Appearance: Typically a red or deep orange solid due to the

and

transitions inherent to the ortho-quinone methide-like character.

Synthesis & Sample Purity Considerations

Understanding the synthetic origin is critical for interpreting spectral data, particularly for
identifying common impurities such as the N-oxide or the ring-opened keto-amide byproducts.

Primary Synthetic Route: Oxidative cyclization of 2-(4-methoxyphenyl)indole using singlet
oxygen (

) or oxidants like 2-iodoxybenzoic acid (IBX) or MnO

2-(4-Methoxyphenyl)indole
(Precursor)

N10O_2 / Sensitizer
i 3-Hydroperoxy-3H-indole E
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Side Reaction
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Figure 1: Oxidative pathway to the target indolone. Note the potential for N-oxide formation.

Spectroscopic Data Analysis[1][4][7][11]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b10803026/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-2-4-methoxyphenyl-3h-indol-3-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10803026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H and

C NMR spectra are distinct due to the lack of protons at the C2 and C3 positions and the
desymmetrization of the phenyl ring.

H NMR (Proton)
e Solvent: CDCI

(Standard) or DMSO-
(for solubility).
o Key Diagnostic Signals:
o Methoxy Group: A sharp singlet at
3.80 — 3.90 ppm.
o Phenyl Ring (AA'BB' System):
» Ortho Protons (H-2', H-6"): Deshielded by the adjacent imine (
) bond. Expected doublet at
8.20 — 8.40 ppm (
Hz).
» Meta Protons (H-3', H-5'): Shielded by the methoxy group. Expected doublet at
6.95 — 7.05 ppm (
Hz).

o Indole Aromatic Core: A set of 4 protons typically appearing as a multiplet in the
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7.20 — 7.80 ppm range. The proton at C4 (peri to Carbonyl) is often deshielded (~7.7

ppm).

C NMR (Carbon)

e Carbonyl (C=0): The most downfield signal, typically

185 — 195 ppm.

e Imine (C=N): Characteristic of the indoleninone core, found at

155 - 165 ppm.

e Aromatic C-O (Methoxy-bearing):

~162 ppm.

e Methoxy Carbon:
~55.5 ppm.

Table 1: Representative NMR Data (CDCI

© 2026 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10803026?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Shift (
Nucleus Multiplicity Integration Assignment
» Ppm)
d( Phenyl H-2', &'
H 8.35 2H
Hz) (Ortho to C=N)
d(
H 7.65 1H Indole H-4
Hz)
H 7.45 —-7.25 m 3H Indole H-5, 6, 7
d ( Phenyl H-3, 5'
H 7.00 2H
Hz) (Ortho to OMe)
’ 3.88 s 3H -OCH
c 192.5 s - C=0 (C-3)
c 162.8 S - Ar-C-OMe (C-4")
c 158.0 s - C=N (C-2)
-OCH
c 55.6 S -

Infrared (IR) Spectroscopy

The IR spectrum confirms the presence of the conjugated ketone and imine functionalities. The
conjugation lowers the stretching frequencies compared to non-conjugated analogs.

e C=0 Stretch (Ketone): A strong band at 1710 — 1735 cm

.[1] (Note: Non-conjugated ketones are >1740 cm
; the red-shift indicates conjugation).

e C=N Stretch (Imine): A medium-strong band at 1590 — 1610 cm
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e C-O-C Stretch (Ether): Strong bands at 1250 cm

(asymmetric) and 1030 cm
(symmetric).

e Absence of N-H/O-H: The spectrum should be void of broad bands >3000 cm
, confirming the oxidation of the N-H indole precursor.

Mass Spectrometry (MS)

e Molecular Formula: C

H
NO

e Molecular Weight: 237.25 g/mol
 lonization Mode: ESI (+) or EI (70 eV).

Fragmentation Pattern (EI/ESI):

Molecular lon [M+H]

:m/z 238.1.

e Loss of Methyl Radical: [M - CH
]
at m/z 222.

e Loss of Carbonyl (CO): A common fragmentation for cyclic ketones, leading to ring
contraction.

e Tropylium lon Formation: The methoxyphenyl moiety often directs fragmentation to stable
tropylium-like cations.
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Figure 2: Primary fragmentation pathways observed in Mass Spectrometry.

UV-Vis Absorption

» Color: Deep Red / Orange solid.

 : Typically 400 — 450 nm (in MeOH or CH
Cl
).

e Origin:
transition of the carbonyl and extended

conjugation across the phenyl-indole system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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